![molecular formula C19H27N3O7S2 B253787 Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate](/img/structure/B253787.png)
Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and receptors involved in the pathogenesis of diseases such as cancer, inflammation, diabetes, and Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate in lab experiments is its potential therapeutic applications. It can be used as a building block for the synthesis of various compounds with potential therapeutic properties. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.
Future Directions
There are several future directions for research on Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer, inflammation, diabetes, and Alzheimer's disease. Additionally, further research is needed to understand its mechanism of action and to identify potential targets for drug development. Finally, research on the synthesis of this compound derivatives with improved properties and potential therapeutic applications is also an important future direction.
Synthesis Methods
The synthesis of Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate involves the reaction of piperidine-1-carboxylic acid with 4-(4,4-dimethyl-1,3-dioxo-1,2-thiazinan-2-yl)phenylsulfonyl chloride in the presence of triethylamine. The resulting compound is then treated with ethyl chloroformate to obtain this compound.
Scientific Research Applications
Ethyl 4-({[4-(4,4-dimethyl-1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)phenyl]sulfonyl}amino)piperidine-1-carboxylate has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-tumor activity, anti-inflammatory properties, and as a potential treatment for diabetes and Alzheimer's disease. Additionally, it has been used as a building block for the synthesis of various other compounds with potential therapeutic applications.
properties
Molecular Formula |
C19H27N3O7S2 |
---|---|
Molecular Weight |
473.6 g/mol |
IUPAC Name |
ethyl 4-[[4-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)phenyl]sulfonylamino]piperidine-1-carboxylate |
InChI |
InChI=1S/C19H27N3O7S2/c1-4-29-18(24)21-11-9-14(10-12-21)20-31(27,28)16-7-5-15(6-8-16)22-17(23)19(2,3)13-30(22,25)26/h5-8,14,20H,4,9-13H2,1-3H3 |
InChI Key |
VEQGJNBULMMEST-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)C(CS3(=O)=O)(C)C |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)C(CS3(=O)=O)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.